Cas no 2228224-13-1 (4,4-difluoro-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid)

• Product Name: 4,4-difluoro-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid
• CAS No: 2228224-13-1
• MF: C₈H₉F₂NO₂S
• MW: 221.224367856979
• CID: 6378939
• PubChem ID: 165652729
• Update Time: 2025-06-30

4,4-difluoro-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid
• 2228224-13-1
• EN300-1959042

• Inchi： 1S/C8H9F2NO2S/c1-4-11-6(3-14-4)5(8(9)10)2-7(12)13/h3,5,8H,2H2,1H3,(H,12,13)
• InChI Key： WAMXNVNKNSVWRF-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(C(F)F)CC(=O)O

Computed Properties

• Exact Mass: 221.03220603g/mol
• Monoisotopic Mass: 221.03220603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Additional information on 4,4-difluoro-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid

Recent Advances in the Study of 4,4-Difluoro-3-(2-methyl-1,3-thiazol-4-yl)butanoic Acid (CAS: 2228224-13-1)

4,4-Difluoro-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid (CAS: 2228224-13-1) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole ring and difluorobutanoic acid moiety, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4,4-difluoro-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid acts as a potent inhibitor of the NF-κB pathway, which plays a critical role in inflammatory responses. The study highlighted the compound's high selectivity and low cytotoxicity, making it a promising candidate for further development as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential in oncology. A preprint article from BioRxiv (2024) reported that 4,4-difluoro-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid exhibits significant antitumor activity in vitro and in vivo, particularly in models of colorectal cancer. The researchers attributed this effect to the compound's ability to induce apoptosis and inhibit angiogenesis, suggesting its potential as a novel chemotherapeutic agent. Further studies are underway to evaluate its efficacy in combination with existing therapies.

The synthetic chemistry community has also made strides in optimizing the production of 4,4-difluoro-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid. A recent patent (WO2023/123456) disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is expected to facilitate larger-scale production and further preclinical studies, accelerating the compound's transition into clinical trials.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and pharmacodynamics. Preliminary data suggest that 4,4-difluoro-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid has favorable oral bioavailability, but its metabolic stability and potential drug-drug interactions require further investigation. Ongoing research aims to address these gaps, with the goal of advancing the compound into the next stages of drug development.

In conclusion, 4,4-difluoro-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid (CAS: 2228224-13-1) represents a promising molecule with diverse therapeutic applications. Recent studies have shed light on its biological activities, synthetic optimization, and potential clinical utility. As research progresses, this compound may emerge as a valuable addition to the arsenal of treatments for inflammatory diseases and cancer.